molecular formula C24H20BrFN4O5 B2919883 3-(1-(2-((4-bromo-2-fluorophenyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-(furan-2-ylmethyl)propanamide CAS No. 899909-97-8

3-(1-(2-((4-bromo-2-fluorophenyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-(furan-2-ylmethyl)propanamide

Cat. No.: B2919883
CAS No.: 899909-97-8
M. Wt: 543.349
InChI Key: VQPWKIUBODLMGD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(1-(2-((4-bromo-2-fluorophenyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-(furan-2-ylmethyl)propanamide is a useful research compound. Its molecular formula is C24H20BrFN4O5 and its molecular weight is 543.349. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer and Antimicrobial Activities

Compounds with structural similarities to the given chemical have been explored for their anticancer and antimicrobial potentials. For instance, novel derivatives bearing quinazolinone and furan moieties have shown promise as anticancer agents in various cell lines, including human glioblastoma and breast cancer models. These compounds demonstrate cytotoxic activities and may act through mechanisms such as apoptosis induction and cell cycle arrest (Tumosienė et al., 2020; Fang et al., 2016). Additionally, certain quinazolinone derivatives have shown antimicrobial activity against various pathogens, suggesting their potential use in developing new antibacterial agents (Kuramoto et al., 2003; Sathe et al., 2011).

Antioxidant Properties

Research has also explored the antioxidant capabilities of compounds incorporating elements like the furan ring and aminoquinazoline structures. These compounds have shown significant antioxidant activity, potentially offering therapeutic benefits in conditions associated with oxidative stress (Tumosienė et al., 2020).

Synthesis and Chemical Properties

Studies on the synthesis and chemical behavior of related compounds reveal the versatility of quinazolinones and furan derivatives in organic synthesis. These investigations provide valuable insights into the methodologies for creating complex molecules with potential biological activities, highlighting the importance of such compounds in drug development and synthetic chemistry (Ennis & Gilchrist, 1990; Shikhaliev et al., 2008).

Properties

CAS No.

899909-97-8

Molecular Formula

C24H20BrFN4O5

Molecular Weight

543.349

IUPAC Name

3-[1-[2-(4-bromo-2-fluoroanilino)-2-oxoethyl]-2,4-dioxoquinazolin-3-yl]-N-(furan-2-ylmethyl)propanamide

InChI

InChI=1S/C24H20BrFN4O5/c25-15-7-8-19(18(26)12-15)28-22(32)14-30-20-6-2-1-5-17(20)23(33)29(24(30)34)10-9-21(31)27-13-16-4-3-11-35-16/h1-8,11-12H,9-10,13-14H2,(H,27,31)(H,28,32)

InChI Key

VQPWKIUBODLMGD-UHFFFAOYSA-N

SMILES

C1=CC=C2C(=C1)C(=O)N(C(=O)N2CC(=O)NC3=C(C=C(C=C3)Br)F)CCC(=O)NCC4=CC=CO4

solubility

not available

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.